![molecular formula C16H22N4O2S B5652977 2-({2-[1-(ethylsulfonyl)piperidin-3-yl]-1H-imidazol-1-yl}methyl)pyridine](/img/structure/B5652977.png)
2-({2-[1-(ethylsulfonyl)piperidin-3-yl]-1H-imidazol-1-yl}methyl)pyridine
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Overview
Description
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines and related compounds involves a variety of strategies, focusing on cyclization reactions and the incorporation of sulfonyl groups. Methods include the cyclization of aminopyridines and chloro ketones to give imidazo[1,2-a]pyridines, followed by the elaboration of side chains and further modifications to introduce specific functional groups (Starrett et al., 1989). Another approach involves nucleophilic substitution reactions for the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, which are structurally related and evaluated for their biological activities (Mallesha et al., 2012).
Molecular Structure Analysis
Structural analysis of related compounds reveals diverse conformations and geometries. For example, studies on the crystal and molecular structure of certain sulfonamide and carbamate substituted imidazopyridines provide insights into their conformational dynamics and structural characteristics (Naveen et al., 2015). This information is crucial for understanding the molecular basis of the compound's reactivity and properties.
Chemical Reactions and Properties
Chemical reactions involving imidazo[1,2-a]pyridines often aim at introducing or modifying functional groups to achieve desired properties or biological activities. For instance, iodine-mediated aminosulfonylation reactions have been employed to introduce sulfonylmethyl groups into piperidines, pyrrolidines, and pyrazolines, demonstrating the versatility of imidazo[1,2-a]pyridines in chemical transformations (Xu et al., 2019).
properties
IUPAC Name |
2-[[2-(1-ethylsulfonylpiperidin-3-yl)imidazol-1-yl]methyl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O2S/c1-2-23(21,22)20-10-5-6-14(12-20)16-18-9-11-19(16)13-15-7-3-4-8-17-15/h3-4,7-9,11,14H,2,5-6,10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULIOFJQGJDNCBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)C2=NC=CN2CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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